Cas no 1894440-94-8 (1-(3,3-Difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one)

• Product Name: 1-(3,3-Difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• CAS No: 1894440-94-8
• MF: C₁₂H₂₀F₂N₂O
• MW: 246.296810150146
• CID: 5720272
• PubChem ID: 116991443
• Update Time: 2025-06-11

1-(3,3-Difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-4253
• 1-(3,3-difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• A1-17819
• 1-(3,3-difluoropiperidin-1-yl)-2-piperidin-4-ylethanone
• 1894440-94-8
• AKOS026708714
• 1-(3,3-Difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

• Inchi： 1S/C12H20F2N2O/c13-12(14)4-1-7-16(9-12)11(17)8-10-2-5-15-6-3-10/h10,15H,1-9H2
• InChI Key： KFAVCOGAYYFMJO-UHFFFAOYSA-N
• SMILES： FC1(CCCN(C(CC2CCNCC2)=O)C1)F

Computed Properties

• Exact Mass: 246.15436959g/mol
• Monoisotopic Mass: 246.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(3,3-Difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

1-(3,3-Difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one (CAS No. 1894440-94-8)

1-(3,3-Difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one, also known by its CAS registry number 1894440-94-8, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically featuring a piperidine ring system with fluorine substituents and a ketone functional group. Its molecular formula is C₁₆H₂₀F₂N₂O, and it has a molecular weight of approximately 306.35 g/mol.

The synthesis of 1-(3,3-Difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for its preparation, leveraging catalytic systems and microwave-assisted techniques to optimize reaction kinetics.

In terms of physical properties, this compound exhibits a melting point of around 78°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. Its chemical stability under various conditions has been extensively studied, revealing its resistance to hydrolysis under neutral and mildly acidic conditions, though it shows moderate reactivity under strongly basic environments.

The application of CAS No. 1894440-94-8 spans across multiple domains. In the pharmaceutical industry, it has been explored as a potential lead compound for drug development due to its ability to modulate specific biological targets. Recent studies have highlighted its activity as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for therapeutic interventions in metabolic disorders.

In the field of materials science, this compound has shown promise as a precursor for advanced materials such as polymers and coatings. Its ability to form stable amide bonds under mild conditions makes it valuable in polymer synthesis, where it can be used to create materials with tailored mechanical and thermal properties.

Moreover, the environmental impact of 1-(3,3-Difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one has been a topic of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions, with microbial communities demonstrating the capability to metabolize this compound efficiently. This finding is significant for assessing its environmental fate and ensuring sustainable practices in its production and use.

The structural versatility of this compound also lends itself to applications in catalysis. Its nitrogen-containing heterocyclic framework can act as a ligand in transition metal complexes, facilitating catalytic processes such as hydrogenation and cross-coupling reactions. Recent breakthroughs have demonstrated its effectiveness as a chiral ligand in asymmetric catalysis, enabling the synthesis of enantiomerically enriched compounds with high efficiency.

In conclusion, CAS No. 1894440-94-8, or 1-(3,3-Difluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one, stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its continued exploration promises further innovations in drug discovery, materials science, and sustainable chemical processes.